Cas no 2166849-71-2 ((3-Bromo-2-fluoro-6-(trifluoromethyl)phenyl)(methyl)sulfane)

(3-Bromo-2-fluoro-6-(trifluoromethyl)phenyl)(methyl)sulfane is a fluorinated and brominated aromatic sulfide compound with a molecular formula of C₈H₅BrF₄S. This organosulfur reagent features a trifluoromethyl group, bromo, and fluoro substituents on the phenyl ring, enhancing its reactivity and utility in cross-coupling reactions, particularly in pharmaceutical and agrochemical synthesis. The electron-withdrawing nature of the trifluoromethyl and halogen groups makes it a valuable intermediate for constructing complex molecules via nucleophilic aromatic substitution or metal-catalyzed transformations. Its stability under standard conditions and well-defined reactivity profile ensure consistent performance in synthetic applications. Suitable for use in controlled environments, it is typically handled under inert conditions to preserve its integrity.
(3-Bromo-2-fluoro-6-(trifluoromethyl)phenyl)(methyl)sulfane structure
2166849-71-2 structure
Product Name:(3-Bromo-2-fluoro-6-(trifluoromethyl)phenyl)(methyl)sulfane
CAS No:2166849-71-2
MF:C8H5BrF4S
MW:289.087914228439
CID:5076626
Update Time:2025-08-05

(3-Bromo-2-fluoro-6-(trifluoromethyl)phenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

    • (3-Bromo-2-fluoro-6-(trifluoromethyl)phenyl)(methyl)sulfane
    • Inchi: 1S/C8H5BrF4S/c1-14-7-4(8(11,12)13)2-3-5(9)6(7)10/h2-3H,1H3
    • InChI Key: GPCIOORHCQHGIY-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(C(F)(F)F)=C(C=1F)SC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 196
  • XLogP3: 4.1
  • Topological Polar Surface Area: 25.3

(3-Bromo-2-fluoro-6-(trifluoromethyl)phenyl)(methyl)sulfane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Aaron
AR021PXW-1g
(3-bromo-2-fluoro-6-(trifluoromethyl)phenyl)(methyl)sulfane
2166849-71-2
1g
$195.00 2023-12-14

Additional information on (3-Bromo-2-fluoro-6-(trifluoromethyl)phenyl)(methyl)sulfane

Introduction to (3-Bromo-2-fluoro-6-(trifluoromethyl)phenyl)(methyl)sulfane (CAS No. 2166849-71-2)

Chemical compounds play a pivotal role in the advancement of pharmaceuticals and biotechnology, with each molecule potentially holding the key to groundbreaking therapies. One such compound, (3-Bromo-2-fluoro-6-(trifluoromethyl)phenyl)(methyl)sulfane, identified by its CAS number 2166849-71-2, has garnered significant attention in recent years due to its unique structural properties and promising applications in medicinal chemistry.

The molecular structure of this compound features a phenyl ring substituted with bromine, fluorine, and trifluoromethyl groups, which collectively contribute to its distinct chemical behavior. The presence of these halogen atoms enhances the compound's reactivity, making it a valuable scaffold for further derivatization and drug development. Specifically, the 3-bromo and 2-fluoro substituents introduce electrophilic centers that can be readily modified through various chemical reactions, while the 6-(trifluoromethyl) group adds stability and influences electronic properties.

In the realm of pharmaceutical research, this compound has been explored for its potential as an intermediate in the synthesis of more complex molecules. Its halogen-rich structure makes it an attractive candidate for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely used to construct biaryl systems found in many active pharmaceutical ingredients (APIs). The trifluoromethyl group, in particular, is renowned for its ability to improve metabolic stability and binding affinity in drug candidates.

Recent studies have highlighted the utility of halogenated aromatic compounds like (3-Bromo-2-fluoro-6-(trifluoromethyl)phenyl)(methyl)sulfane in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop targeted therapies with improved efficacy and reduced side effects. The structural features of this compound make it a promising candidate for such applications.

Moreover, the compound's electronic properties have been investigated for their potential in materials science. The combination of fluorine and bromine substituents creates a molecule with unique dipole moments and electron-withdrawing effects, which can be exploited in the design of organic semiconductors and liquid crystals. These materials are essential components in electronic devices such as smartphones, displays, and solar cells.

The synthesis of (3-Bromo-2-fluoro-6-(trifluoromethyl)phenyl)(methyl)sulfane involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and transition-metal-mediated functionalizations, are often employed to achieve high yields and purity. The challenges associated with these synthetic routes underscore the importance of robust methodologies in industrial-scale production.

In conclusion, the compound (3-Bromo-2-fluoro-6-(trifluoromethyl)phenyl)(methyl)sulfane (CAS No. 2166849-71-2) represents a fascinating example of how structural complexity can lead to novel applications in medicine and materials science. Its unique combination of halogen substituents makes it a versatile building block for drug discovery and an intriguing candidate for advanced materials. As research continues to uncover new possibilities, this compound is poised to play a significant role in shaping the future of chemical innovation.

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